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Introduction

Didodecylphenol (DDP) is a member of the long-chain alkylphenol group, characterized by a
phenol ring substituted with a C12 alkyl chain. These substances are primarily used as
intermediates in the manufacturing of lubricant additives, phenolic resins for printing inks and
tires, and as surfactants. Due to their widespread industrial applications, understanding the
environmental fate and biodegradability of didodecylphenol is crucial for assessing its
potential environmental impact. This technical guide provides a comprehensive overview of the
current scientific understanding of DDP's behavior in the environment, its biodegradability, and
its potential for bioaccumulation and toxicity.

Physicochemical Properties

The environmental partitioning and fate of a chemical are largely governed by its
physicochemical properties. Didodecylphenol is a complex mixture of isomers, and its
properties can vary. However, key values for para-C12-alkylphenols provide a strong indication
of its environmental behavior.
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Property Value Reference
Molecular Formula C1sH300
Molecular Weight 262.43 g/mol
Water Solubility 31 pg/L (for main components)  [1]
log Kow (Octanol-Water
. . 7.14 [1]
Partition Coefficient)
Vapour Pressure 0.009 Pa at 20°C [1]

Table 1: Physicochemical Properties of para-C12-Alkylphenols.

The high log Kow value and low water solubility indicate a strong tendency for
didodecylphenol to partition from water into organic matrices such as soil, sediment, and
biota.[1] Its low vapor pressure suggests that volatilization from water or soil surfaces is not a
significant environmental fate process.

Environmental Fate
Partitioning and Distribution

Upon release into the environment, didodecylphenol is expected to predominantly partition to
soil and sediment.[1] Its strong hydrophobicity, indicated by the high log Kow, drives this
partitioning behavior. Atmospheric transport is considered negligible due to its low vapor
pressure.[1]

Persistence and Biodegradation

Studies on para-C12-alkylphenols, including didodecylphenol, indicate that they are not
readily or inherently biodegradable.[1] This suggests that their microbial degradation in the
environment is a slow process, leading to their persistence, particularly in soil and sediment
compartments.[1]
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Test Type Result Conclusion Reference
Ready ] . ]
) . Not readily Persistent in the
Biodegradability ) ) [1]
biodegradable environment
(OECD 301)

Table 2: Summary of Biodegradability Data for para-C12-Alkylphenols.

Bioaccumulation

The high lipophilicity of didodecylphenol suggests a potential for bioaccumulation in aquatic
organisms. A measured fish bioconcentration factor (BCF) of 823 has been reported for para-
C12-alkylphenols, confirming its tendency to accumulate in fish tissues.[1]

Parameter Value Species Reference

Bioconcentration

823 Fish (unspecified) [1]
Factor (BCF)

Table 3: Bioaccumulation Data for para-C12-Alkylphenols.

Ecotoxicity

Didodecylphenol is classified as acutely toxic to aquatic organisms and may cause long-term
adverse effects in the aquatic environment.[1] The Predicted No-Effect Concentration (PNEC)
for freshwater aquatic organisms has been established at a very low level, indicating a high
potential for aquatic toxicity.
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Trophic Level Endpoint Value Species Reference
Pimephales
promelas
Fish 96-hour LC50 4600 pg/L (Fathead
minnow) (for
Nonylphenol)
Daphnia magna
Invertebrates 48-hour EC50 190 - 1200 pg/L
(for Nonylphenol)
Scenedesmus
Algae 72-hour EC50 56.3 pg/L subspicatus (for [2]
Nonylphenol)
PNEC
Overall 0.04 pg/L - [1]
(freshwater)

Table 4: Aquatic Ecotoxicity Data for Alkylphenols. (Note: Specific LC50/EC50 values for
didodecylphenol are not readily available in the public domain. Data for the closely related
nonylphenol are provided as an analogue.)

Experimental Protocols
Ready Biodegradability - OECD 301

The assessment of ready biodegradability is typically conducted following the OECD 301
guideline. Several methods exist within this guideline, such as the CO2 Evolution Test (OECD
301 B) or the Closed Bottle Test (OECD 301 D).

Principle of the Closed Bottle Test (OECD 301 D): A solution or suspension of the test
substance in a mineral medium is inoculated with a small number of microorganisms from a
mixed population (e.g., activated sludge). The test is carried out in completely filled, closed
bottles in the dark at a constant temperature. The degradation is followed by determining the
decrease in dissolved oxygen over a 28-day period. The amount of oxygen taken up by the
microbial population during the biodegradation of the test substance, corrected for the oxygen
uptake by the blank inoculum, is expressed as a percentage of the theoretical oxygen demand
(ThOD). A substance is considered readily biodegradable if the percentage of biodegradation is
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>60% within a 10-day window, which starts when the biodegradation has reached 10% of the
ThOD.[3]

Bioconcentration in Fish - OECD 305

The bioconcentration factor (BCF) is determined according to the OECD 305 test guideline.

Principle of the Flow-through Fish Test (OECD 305): This test consists of two phases: the
exposure (uptake) and post-exposure (depuration) phases. During the uptake phase, fish of a
single species are exposed to the test substance at one or more concentrations in a flow-
through system. The concentration of the test substance in the fish and in the water is
measured at regular intervals. After the uptake phase, the fish are transferred to a clean water
environment for the depuration phase, and the decrease in the test substance concentration in
the fish is monitored. The bioconcentration factor is calculated as the ratio of the concentration
of the test substance in the fish to its concentration in the water at steady state.[4][5]

Adsorption/Desorption - OECD 106

The potential for a substance to adsorb to soil and sediment is evaluated using the OECD 106
guideline.

Principle of the Batch Equilibrium Method (OECD 106): A solution of the test substance of
known concentration is added to a soil or sediment sample of known dry weight in a centrifuge
tube. The mixture is agitated for a defined period to reach equilibrium. After equilibration, the
solid and aqueous phases are separated by centrifugation, and the concentration of the test
substance in the aqueous phase is measured. The amount of substance adsorbed to the solid
phase is calculated from the difference between the initial and final concentrations in the
agueous solution. The adsorption coefficient (Kd) and the organic carbon-normalized
adsorption coefficient (Koc) are then calculated.[6][7]

Visualizations

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.oecd.org/en/publications/test-no-301-ready-biodegradability_9789264070349-en.html
https://www.oecd.org/en/publications/test-no-305-bioconcentration-flow-through-fish-test_9789264070462-en.html
https://www.oecd.org/en/publications/2012/10/test-no-305-bioaccumulation-in-fish-aqueous-and-dietary-exposure_g1g24071.html
https://www.situbiosciences.com/product/oecd-106-adsorption-desorption-using-a-batch-equilibrium-method/
https://www.oecd.org/en/publications/test-no-106-adsorption-desorption-using-a-batch-equilibrium-method_9789264069602-en.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15345833?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

Foundational & Exploratory

BENGHE Check Availability & Pricing

Bioaccumulation
(High BCF)

______________________________________________________________________ Atmosphere

Volatilization (Low)---~"""

(High Koc) Soil & Sediment il - Very Slow Biodegradation
Compartment (Persistence)

Direct/Indirect Water Compartment
Discharge

Spills/Sludge

Release of Application

Didodecylphenol

High log Kow suggests
igh bioaccumulation potential

)

ioaccumulation increases
internal exposure

o igh log Kow suggests
Informs test conditions high sorption potential

( ) ( ) (

Persistence informs Partitioning affects
eed for chronic toxicity testingexposure concentrations

Aquatic Toxicity
(Fish, Daphnia, Algae)

Click to download full resolution via product page

Need Custom Synthesis?
BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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